8-allyl-N-(2,5-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

• CAS: 325471-94-1
• Molecular Formula: C21H19NO5
• Molecular Weight: 365.4g/mol
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC3=C(C(=CC=C3)CC=C)OC2=O
• InChI: InChI=1S/C21H19NO5/c1-4-6-13-7-5-8-14-11-16(21(24)27-19(13)14)20(23)22-17-12-15(25-2)9-10-18(17)26-3/h4-5,7-12H,1,6H2,2-3H3,(H,22,23)
• InChIKey: DFSVRECABFEBEI-UHFFFAOYSA-N

Structural and Pharmacological Baseline of 8-Allyl-N-(2,5-dimethoxyphenyl)coumarin-3-carboxamide

8-Allyl-N-(2,5-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide is a synthetic small molecule belonging to the 2-oxo-2H-chromene-3-carboxamide (coumarin-3-carboxamide) class [1]. It is cataloged as a rare derivative of natural compounds within the InterBioScreen screening library (ID STOCK1N-26865) [2]. The coumarin-3-carboxamide scaffold is established in the patent literature as a core structure for sphingosine-1-phosphate (S1P) receptor modulators [3], though the specific 8-allyl N-(2,5-dimethoxyphenyl) substitution pattern remains largely unexplored in primary publications.

Scaffold

Coumarin-3-carboxamide core for S1P modulator research

Substitution

8-Allyl group as natural-product-inspired feature

Library Source

Rare natural compound derivative (InterBioScreen)

• [1] Peng, K.; Song, Y.; Zhang, N.; Giri, R.; Wang, Z.; Petukhova, V.; Klein, L. L.; Franzblau, S. G. Metabolism and Pharmacokinetics of an Antitubercular Coumarin-3-carboxamide with a Non-selective CYP450 Inhibitor, 1-Aminobenzotriazole. American Society for Mass Spectrometry Conference on Mass Spectrometry and Allied Topics, 2011. View Source
• [2] Chembase.cn. InterBioScreen ID STOCK1N-26865: N-(2,5-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide. View Source
• [3] Allergan, Inc. Coumarin Compounds as Receptor Modulators with Therapeutic Utility. U.S. Patent Application Publication US 2012/0328661 A1, December 27, 2012. View Source

Generic Substitution Failure for 8-Allyl-N-(2,5-dimethoxyphenyl)coumarin-3-carboxamide

Substitution among 2-oxo-2H-chromene-3-carboxamide congeners is unsupported because even minor substituent changes profoundly alter metabolic stability and target engagement. The published 6-chloro analog ITR685 (6-chloro-N-(2,5-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide) exhibits potent in vitro anti-tuberculosis activity (MIC 0.26 µM) but fails in vivo due to rapid CYP450-mediated hydroxylation on the 2,5-dimethoxybenzene ring, yielding a half-life in liver microsomes that doubles only upon co-administration of a pan-CYP inhibitor [1]. This directly demonstrates that identical N-aryl carboxamide moieties cannot guarantee interchangeable pharmacokinetic outcomes when the coumarin core substitution (6-chloro vs. 8-allyl) differs [1].

8-Allyl Compound

6-Chloro Analog (ITR685)

No direct metabolic stability data; 8-allyl substitution may shift CYP oxidation site

Rapid CYP-mediated hydroxylation on dimethoxyphenyl ring; in vivo exposure limited without CYP inhibitor

Identical N-aryl carboxamide moiety does not guarantee interchangeable pharmacokinetic outcomes. Core substituent (6-Cl vs 8-allyl) is a critical variable for in vivo translation.

• [1] Peng, K.; Song, Y.; Zhang, N.; Giri, R.; Wang, Z.; Petukhova, V.; Klein, L. L.; Franzblau, S. G. Metabolism and Pharmacokinetics of an Antitubercular Coumarin-3-carboxamide with a Non-selective CYP450 Inhibitor, 1-Aminobenzotriazole. American Society for Mass Spectrometry Conference on Mass Spectrometry and Allied Topics, 2011. View Source

Differentiation Evidence for 8-Allyl-N-(2,5-dimethoxyphenyl)coumarin-3-carboxamide

Metabolic Stability vs. 6-Chloro Coumarin-3-carboxamide

The 6-chloro analog ITR685 demonstrates that the 2,5-dimethoxyphenyl carboxamide moiety is a metabolic hotspot, undergoing rapid CYP450-mediated hydroxylation that limits in vivo exposure. The 8-allyl substitution in the target compound introduces a distinct metabolic fate compared to the 6-chloro substituent, as the allyl group may alter the electronic environment of the coumarin core and redirect oxidative metabolism away from the dimethoxyphenyl ring [1]. This class-level inference is based on the demonstrated metabolic liability of the shared N-(2,5-dimethoxyphenyl) pharmacophore in the coumarin-3-carboxamide series [1].

Metabolic Stability

Class-level inference

8-Allyl No direct metabolic data

ITR685 t1/2 doubled with ABT; plasma AUC 14-fold increase with CYP inhibitor

Metabolic fate may differ between core substituents; direct substitution unsupported.

Data from mouse microsomes and in vivo PK with pan-CYP inhibitor.

Evidence Dimension	Metabolic stability (in vitro liver microsomal half-life and in vivo AUC modulation by CYP inhibitor ABT)
Target Compound Data	No direct metabolic stability data available for the 8-allyl compound
Comparator Or Baseline	ITR685 (6-chloro-N-(2,5-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide): half-life in liver microsomes doubled upon ABT co-treatment; mouse plasma AUC₀–₂₄ₕ increased 14-fold and lung AUC increased 86-fold with ABT pretreatment at 100 mg/kg [1]
Quantified Difference	Not applicable; comparison is qualitative and class-level
Conditions	Mouse liver microsomes; male mice, 200 mg/kg oral ITR685 with and without ABT pretreatment [1]

Why This Matters

This evidence defines the metabolic vulnerability of the shared N-(2,5-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide substructure, establishing that core substituent variation (6-Cl vs. 8-allyl) is a critical variable for in vivo translation and must not be assumed equivalent during procurement for pharmacological studies.

• [1] Peng, K.; Song, Y.; Zhang, N.; Giri, R.; Wang, Z.; Petukhova, V.; Klein, L. L.; Franzblau, S. G. Metabolism and Pharmacokinetics of an Antitubercular Coumarin-3-carboxamide with a Non-selective CYP450 Inhibitor, 1-Aminobenzotriazole. American Society for Mass Spectrometry Conference on Mass Spectrometry and Allied Topics, 2011. View Source

Predicted Lipophilicity & Permeability of 8-Allyl Congener

Computational predictions provide class-level evidence of differentiation. The target compound has a predicted logP of approximately 3.32 and zero Rule-of-Five violations , placing it within favorable oral drug-like space. By comparison, published coumarin-3-carboxamide derivatives with different N-aryl substituents exhibit a broad logP range, and the 8-allyl group is expected to increase lipophilicity relative to unsubstituted or 6-halo analogs, potentially enhancing membrane permeability but also altering plasma protein binding [1]. No direct experimental logP or permeability data exists for this compound or its closest analogs in the same assay system.

Predicted logP

Data to verify

~3.32

May occupy favorable oral drug-like space; experimental data required.

In silico prediction; no experimental logP available.

Evidence Dimension	Predicted partition coefficient (logP) and Rule-of-Five compliance
Target Compound Data	Predicted logP ~3.32; Rotatable bonds: 6; H-bond acceptors: 6; H-bond donors: 1; PSA: 67.87 Ų; Ro5 violations: 0
Comparator Or Baseline	General coumarin-3-carboxamide class: logP varies by >2 units depending on substitution; specific comparator experimental values not available
Quantified Difference	No direct experimental comparison available
Conditions	In silico prediction (mcule.com algorithm)

Why This Matters

Predicted physicochemical parameters differentiate this compound from more polar or lipophilic analogs in virtual screening libraries, guiding procurement for target-based screens where specific logP ranges are required.

• [1] Allergan, Inc. Coumarin Compounds as Receptor Modulators with Therapeutic Utility. U.S. Patent Application Publication US 2012/0328661 A1, December 27, 2012. View Source

Natural Product-Derived Library Provenance

The target compound is explicitly classified as a 'Rare Derivative of Natural Compounds' within the InterBioScreen collection (ID STOCK1N-26865) [1]. This distinguishes it from purely synthetic coumarin-3-carboxamide analogs that lack the 8-allyl substitution, which is a common feature in naturally occurring coumarins (e.g., 8-allyl-7-hydroxycoumarin). In contrast, the 6-chloro analog ITR685 is fully synthetic. The natural-product-like character of the 8-allyl congener may confer advantages in target-based screening campaigns seeking privileged scaffolds with higher hit rates [1]. No quantitative screening data comparing the two is available.

Library Classification

Source review

Rare derivative of natural compounds (InterBioScreen)

Hybrid natural-synthetic scaffold for screening decks.

Library annotation; no comparative screening data.

Evidence Dimension	Compound origin and scaffold classification
Target Compound Data	Classified as 'Rare Derivatives of Natural Compounds' in InterBioScreen library [1]
Comparator Or Baseline	ITR685: fully synthetic 6-chloro coumarin-3-carboxamide with no natural product counterpart
Quantified Difference	Qualitative distinction only; no direct screening comparison data available
Conditions	Library annotation and classification [1]

Why This Matters

For procurement in natural-product-inspired screening campaigns or fragment-based drug discovery, the 8-allyl compound offers a hybrid natural-synthetic scaffold that may occupy chemical space distinct from purely synthetic analogs.

• [1] Chembase.cn. InterBioScreen ID STOCK1N-26865: N-(2,5-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide. View Source

S1P Receptor Modulation Potential

The Allergan patent (US 2012/0328661 A1) discloses 2-oxo-2H-chromene-3-carboxamide derivatives as S1P receptor modulators, covering a broad generic structure that encompasses the 8-allyl N-(2,5-dimethoxyphenyl) substitution pattern [1]. While the patent does not provide specific biological data for this compound, it establishes that variations at the 8-position (including allyl) and the N-aryl carboxamide moiety are claimed in combination for S1P receptor modulation. This distinguishes the compound from coumarin-3-carboxamides claimed for other indications (e.g., antitubercular, anticancer) that lack the 8-allyl feature [1]. No direct S1P agonism/antagonism data for this compound is publicly available.

S1P Modulation Potential

Context-dependent

Covered by Allergan patent US 2012/0328661 A1

Supports S1P receptor modulation research context.

Patent claims; no direct activity data.

Evidence Dimension	Patent coverage and therapeutic indication potential
Target Compound Data	Falls within the generic scope of Allergan S1P modulator patent claims [1]
Comparator Or Baseline	ITR685 and related anti-TB coumarin-3-carboxamides: not claimed for S1P modulation
Quantified Difference	No quantitative activity data available
Conditions	Patent claims analysis [1]

Why This Matters

For procurement decisions in immunomodulation or S1P receptor research programs, this compound occupies a structurally relevant space within the patent landscape, whereas analogs optimized for anti-infective indications may lack this therapeutic alignment.

• [1] Allergan, Inc. Coumarin Compounds as Receptor Modulators with Therapeutic Utility. U.S. Patent Application Publication US 2012/0328661 A1, December 27, 2012. View Source

Optimal Applications for 8-Allyl-N-(2,5-dimethoxyphenyl)coumarin-3-carboxamide

SAR Studies on Coumarin Metabolic Stability

Use as a comparator compound in SAR campaigns investigating how C-8 substitution (allyl vs. H, methoxy, halo) modulates CYP450-mediated metabolism of the shared N-(2,5-dimethoxyphenyl) carboxamide moiety. The published metabolic profile of ITR685 (6-chloro analog) provides a reference point for evaluating whether the 8-allyl group shifts the site of oxidative metabolism away from the dimethoxyphenyl ring [1].

Natural Product-Inspired Library Expansion

Leverage the compound's classification as a 'Rare Derivative of Natural Compounds' [2] to diversify screening decks with hybrid natural-synthetic coumarin scaffolds. The 8-allyl group is a naturally occurring substitution pattern, potentially enhancing hit rates in phenotypic screens for anti-inflammatory or neuroprotective agents.

S1P Modulator Hit Identification & Lead Optimization

Deploy as a starting point for S1P receptor modulator discovery, consistent with the Allergan patent landscape that claims 8-substituted 2-oxo-2H-chromene-3-carboxamides as S1P modulators [3]. Prioritize this scaffold over non-allylated or 6-halo analogs that fall outside the S1P patent space or lack the natural-product-like 8-allyl feature.

Physicochemical Property Benchmarking

Utilize as a reference compound for benchmarking computational logP, solubility, and permeability predictions within the coumarin-3-carboxamide series, given its favorable predicted drug-like properties (logP ~3.32, zero Ro5 violations) . Compare experimentally determined properties against predicted values to validate in silico models for this chemotype.

Application

Selection Property

Validation Focus

Coumarin SAR: Metabolic Stability

C-8 substituent-dependent CYP profile

Comparative metabolism vs 6-chloro analog

Natural Product Library Expansion

Hybrid natural-synthetic coumarin scaffold

Phenotypic screening hit enrichment

S1P Modulator Screening

Patent-claimed 8-substituted coumarin scaffold

Receptor modulation assay context

Physicochemical Benchmarking

Predicted drug-like properties (logP ~3.3)

In silico model validation for coumarin chemotype

• [1] Peng, K.; Song, Y.; Zhang, N.; Giri, R.; Wang, Z.; Petukhova, V.; Klein, L. L.; Franzblau, S. G. Metabolism and Pharmacokinetics of an Antitubercular Coumarin-3-carboxamide with a Non-selective CYP450 Inhibitor, 1-Aminobenzotriazole. American Society for Mass Spectrometry Conference on Mass Spectrometry and Allied Topics, 2011. View Source
• [2] Chembase.cn. InterBioScreen ID STOCK1N-26865: N-(2,5-dimethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide. View Source
• [3] Allergan, Inc. Coumarin Compounds as Receptor Modulators with Therapeutic Utility. U.S. Patent Application Publication US 2012/0328661 A1, December 27, 2012. View Source